Cas no 10127-02-3 (Basic Orange 14)

• Product name: Basic Orange 14
• CAS No: 10127-02-3
• MF: C₁₇H₂₀Cl₃N₃Zn
• MW: 438.128797531128
• MDL: MFCD00081043
• CID: 48406
• PubChem ID: 24891048

Basic Orange 14 Chemical and Physical Properties

Names and Identifiers

• Basic Orange 14
• C.I. 46005
• 3,6-Bis(dimethylamino)acridine zinc chloride hydrochloride
• ACRIDINE ORANGE
• ACRIDINE ORANGE C.I. 46005 FOR MICROSCOPY
• Acridine Orange hemi(zinc chloride) salt
• ACRIDINE ORANGE, BS
• AcridineOrangeHemizincSalt
• ACRIDINE ORANGE HEMI(ZINC CHLORIDE)
• Euchrysin GNY
• zinc,3-N,3-N,6-N,6-N-tetramethylacridine-3,6-diamine,dichloride,hydrochloride
• 3,6-Bis(dimethylamino)acridine hydrochloride zinc chloride double salt
• 3,6-Bis(dimethylamino)acridinium chloride hemi(zinc chloride salt)
• CI 46025
• CI 46005
• CI NO 46005
• BASIC ORANGE 3RN
• Acridine Orange hemi
• ACRIDINE BRILLIANT ORANGE
• Acridine Orange Euchrysin GNY
• Euchrysine 3RX
• 3,6-bis(Dimethylamino) acridine monohydrochloride compound with zinc chloride
• Acridine-orange-hemizinc-salt
• Acridine orange (hemizinc salt)
• n,n,n',n'-tetramethylacridine-3,6-diamine- dichlorozinc hydrochloride(1:1:1)
• Zinc chloride, compd. with N,N,N',N'-tetramethyl-3,6-acridinediamine monohydrochloride
• DTXSID20906035
• N,N,N',N'-Tetramethylacridine-3,6-diamine monohydrochloride, compound with zinc dichloride
• Acridine, 3-bromo-9-((4-(dimethylamino)butyl)amino)-5-methoxy-, dihydrochloride
• A01-0009
• Zinc chloride--N~3~,N~3~,N~6~,N~6~-tetramethylacridine-3,6-diamine--hydrogen chloride (1/2/1/1)
• 6-METHYL-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYLCHLORIDE
• J-000352
• AKOS027250830
• N,N,N inverted exclamation marka,N inverted exclamation marka-Tetramethylacridine-3,6-diamine monohydrochloride compd. with zinc dichloride
• zinc;3-N,3-N,6-N,6-N-tetramethylacridine-3,6-diamine;dichloride;hydrochloride
• A0132
• EINECS 233-353-6
• BasicOrange14
• 10127-02-3
• Euchrysine
• VADJQOXWNSPOQA-UHFFFAOYSA-L
• A3396

• MDL： MFCD00081043
• Inchi： 1S/C17H19N3.3ClH.Zn/c1-19(2)14-7-5-12-9-13-6-8-15(20(3)4)11-17(13)18-16(12)10-14;;;;/h5-11H,1-4H3;3*1H;/q;;;;+2/p-2
• InChI Key： VADJQOXWNSPOQA-UHFFFAOYSA-L
• SMILES： [Zn+2].Cl[H].[Cl-].[Cl-].N1C2C([H])=C(C([H])=C([H])C=2C([H])=C2C([H])=C([H])C(=C([H])C=12)N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 3734978

Computed Properties

• Exact Mass: 736.13600
• Monoisotopic Mass: 435.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 19.4

Experimental Properties

• Color/Form: Brown powder.
• Density: 2.5400
• Melting Point: 165 ºC
• Boiling Point: 468.6°C at N/A mmHg
• Flash Point: 237.2 °C
• PH: 3.9 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble1mg/mL, clear, orange to very deep orange
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture. Hygroscopic.
• PSA: 38.74000
• LogP: 10.02050
• Sensitiveness: Hygroscopic
• Color index: 46005
• Solubility: Soluble in water and ethanol. The aqueous solution has orange fluorescence.

Basic Orange 14 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： S45-S36/37
• RTECS：AR7600000
• Hazardous Material Identification：
• Safety Term：6.1
• HazardClass：6.1
• Storage Condition：room temp
• Packing Group：I; II; III
• Risk Phrases：R20/21/22; R68
• PackingGroup：Ⅲ

Basic Orange 14 Customs Data

• HS CODE：32041300
• Customs Data：

  China Customs Code:

  32041300

Additional information on Basic Orange 14

Basic Orange 14: A Comprehensive Overview

Basic Orange 14 (CAS No. 10127-02-3) is a widely recognized azo dye with significant applications in various industries, particularly in the fields of textiles, plastics, and cosmetics. This compound, also known as CI 61575, has been extensively studied for its unique properties and versatility. Recent advancements in chemical synthesis and application techniques have further enhanced its utility, making it a subject of interest for both academic researchers and industry professionals.

The chemical structure of Basic Orange 14 is characterized by its azo group (-N=N-), which plays a crucial role in determining its colorimetric properties. The molecule consists of two aromatic rings connected by the azo linkage, with substituents that influence its absorption spectrum and stability. This structure not only contributes to its vibrant orange hue but also affects its solubility and compatibility with different substrates. Researchers have explored various modifications to the molecule to improve its performance in specific applications, such as enhancing its resistance to fading under UV light.

One of the most notable applications of Basic Orange 14 is in the textile industry, where it serves as a dye for synthetic fibers like polyester and nylon. Its ability to form strong bonds with these materials ensures durability and resistance to washing. Recent studies have focused on optimizing dyeing processes to minimize environmental impact, such as reducing water usage and improving dye uptake efficiency. These innovations align with global efforts to promote sustainable practices in manufacturing.

In addition to textiles, Basic Orange 14 finds use in the plastics industry as a colorant for polymeric materials. Its compatibility with thermoplastics makes it ideal for injection molding applications, where consistent color reproduction is critical. Furthermore, the compound has been employed in cosmetics as a hair dye ingredient, thanks to its ability to provide long-lasting color without causing significant irritation to the scalp.

The synthesis of Basic Orange 14 involves a multi-step process that typically includes diazotization and coupling reactions. Recent research has explored alternative synthesis pathways that utilize eco-friendly reagents and conditions, reducing the environmental footprint of production processes. For instance, the use of microwave-assisted synthesis has been shown to accelerate reaction times while maintaining product quality.

From a toxicological perspective, Basic Orange 14 has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when handled appropriately; however, prolonged exposure may cause skin irritation. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and prevent adverse health effects.

Recent advancements in analytical techniques have enabled more precise characterization of Basic Orange 14 at the molecular level. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been instrumental in identifying impurities and degradation products, ensuring product consistency and quality control.

In conclusion, Basic Orange 14 (CAS No. 10127-02-3) remains a vital compound in various industrial applications due to its unique properties and adaptability. Ongoing research continues to uncover new potential uses while addressing environmental and safety concerns associated with its production and application.